Cas no 941913-18-4 (6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 941913-18-4
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5430653
• Update Time: 2025-05-20

6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-[5-(3-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoxaline
• 6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

• Inchi： 1S/C19H18N4O3S/c1-26-15-5-3-4-13(10-15)17-12-19(23(22-17)27(2,24)25)14-6-7-16-18(11-14)21-9-8-20-16/h3-11,19H,12H2,1-2H3
• InChI Key： LQPAUOMOUBDJNJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3N(S(C)(=O)=O)N=C(C4=CC=CC(OC)=C4)C3)=CC=2)N=CC=1

Additional information on 6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

6-1-Methanesulfonyl-3-(3-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-5-Ylquinoxaline: A Comprehensive Overview

The compound with CAS No. 941913-18-4, known as 6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The methanesulfonyl group attached to the pyrazole ring contributes to its pharmacokinetic properties, while the 3-methoxyphenyl substituent enhances its bioavailability and selectivity. Recent studies have highlighted its role in targeting specific cellular pathways, making it a promising candidate for therapeutic interventions.

Structurally, this compound is composed of a quinoxaline core, which is a bicyclic aromatic system known for its stability and ability to form hydrogen bonds. The 4,5-dihydro-1H-pyrazole ring fused to the quinoxaline further enhances its flexibility and ability to interact with biological targets. The methanesulfonyl group at position 6 of the pyrazole ring introduces a sulfonamide functionality, which is often associated with improved solubility and reduced toxicity in pharmaceutical agents. Additionally, the 3-methoxyphenyl group at position 3 of the quinoxaline ring introduces electronic effects that can modulate the compound's activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Stille coupling to assemble the complex structure with high precision. These techniques not only ensure high yields but also allow for fine-tuning of substituents to optimize pharmacological properties. The use of microwave-assisted synthesis has further accelerated the process, making it more amenable to large-scale production.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Furthermore, its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways suggests potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

One of the most exciting developments involving this compound is its potential as a targeted therapy for cancer. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity arises from its ability to inhibit oncogenic kinases such as Aurora kinase and CDKs (cyclin-dependent kinases), which are overexpressed in many cancers. Moreover, its ability to induce apoptosis in resistant cancer cells highlights its potential as a novel chemotherapeutic agent.

The methoxyphenyl group plays a crucial role in enhancing the compound's pharmacokinetic profile by improving its absorption and distribution within biological systems. This attribute is particularly important for drugs targeting chronic conditions where sustained levels are required. Additionally, the sulfonamide group contributes to its stability in physiological environments, reducing the likelihood of premature degradation.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradability and ecotoxicity of this compound. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. Its low toxicity profile towards non-target organisms further underscores its suitability for therapeutic applications.

In conclusion, 6-1-methanesulfonyl-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and promising pharmacological properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.